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Compound of Interest

Compound Name: Quinalphos

Cat. No.: B1678678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quinalphos is a broad-spectrum organothiophosphate insecticide and acaricide.[1] It functions

as an acetylcholinesterase (AChE) inhibitor, leading to its efficacy against a wide range of

chewing and sucking insects and mites on various crops.[1][2] This technical guide provides an

in-depth overview of the physical and chemical properties of Quinalphos, including

experimental methodologies and relevant biological pathways.

Chemical Identity
Identifier Value

IUPAC Name
O,O-diethyl O-quinoxalin-2-yl

phosphorothioate[3][4]

CAS Number 13593-03-8[5][6]

Molecular Formula C12H15N2O3PS[5][6]

Molecular Weight 298.30 g/mol [5][7]

Synonyms Bayrusil, Ekalux, Diethquinalphion[5]
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The physical and chemical characteristics of Quinalphos are crucial for understanding its

environmental fate, biological activity, and for developing analytical methods.

General Properties
Property Value Source

Appearance

White odorless crystal (pure)

[1], Reddish-brown liquid

(technical)[3]

[1][3]

Density 1.235 g/cm³ at 20 °C [8]

Vapor Pressure
0.346 mPa (3.46 x 10⁻⁴ Pa) at

20 °C[2]
[2][9]

Thermal Properties
Property Value Source

Melting Point 31-32 °C[10] [3][10]

Boiling Point 142 °C at 0.0003 hPa[2][10] [2][10]

Flash Point >100 °C[10] [10]

Decomposition Temperature Decomposes at 120 °C[1] [1]

Solubility and Partitioning
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Property Value Source

Water Solubility
17.8 - 22 mg/L at 22-23 °C[1]

[2][3]
[1][2][3]

Solubility in Organic Solvents

Soluble in benzene, toluene,

xylene, alcohols, ether,

acetone, acetonitrile, ethyl

acetate. Slightly soluble in

petroleum ether.[1]

[1]

Octanol-Water Partition

Coefficient (log Kow)
4.44[8][10] [8][10]

Stability and Degradation
Quinalphos is susceptible to degradation under various environmental conditions.

Hydrolysis: It is easily hydrolyzed in acidic conditions.[1] The half-life (DT50) in water varies

with pH: 23 days at pH 3, 39 days at pH 6, and 26 days at pH 9.[2]

Photodegradation: In the presence of sunlight, Quinalphos degrades. The half-life on soil

surfaces ranges from 2 to 5 days.[2] Photolysis in water can take 23 to 30 days.[2] Major

photoproducts include quinalphos oxon and quinoxalin-2-ol.[2]

Biodegradation: Soil microorganisms, such as Bacillus and Pseudomonas species, are

capable of degrading Quinalphos.[11]

Experimental Protocols
Determination of Octanol-Water Partition Coefficient (log
Kow)
The n-octanol-water partition coefficient (Kow) is a critical parameter for predicting the

environmental distribution and bioaccumulation potential of a chemical.[12]

Methodology: Shake Flask Method (OECD Guideline 107)
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Preparation of Solutions: Prepare a stock solution of Quinalphos in n-octanol. The n-octanol

and water must be mutually saturated before the experiment. This is achieved by shaking the

two solvents together for 24 hours and then allowing them to separate.

Partitioning: A known volume of the Quinalphos-in-octanol solution is mixed with a known

volume of water in a glass vessel.

Equilibration: The vessel is shaken at a constant temperature until equilibrium is reached.

This can take several hours.

Phase Separation: The mixture is centrifuged to ensure complete separation of the octanol

and water phases.

Concentration Measurement: The concentration of Quinalphos in both the n-octanol and

water phases is determined using a suitable analytical method, such as High-Performance

Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration of

Quinalphos in the n-octanol phase to its concentration in the water phase. The logarithm of

this value is reported as log Kow.

Analysis of Quinalphos Residues in Environmental
Samples
This workflow outlines the general procedure for determining the concentration of Quinalphos
in a sample matrix like soil or water.

Methodology: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) followed by GC-

MS/MS

Sample Preparation: A known weight or volume of the sample (e.g., 10g of soil) is

homogenized.

Extraction: The homogenized sample is placed in a centrifuge tube. Acetonitrile is added,

and the sample is shaken vigorously to extract Quinalphos from the matrix.
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Salting Out: A salt mixture (commonly magnesium sulfate and sodium chloride) is added to

induce phase separation between the aqueous and organic layers. The tube is shaken and

then centrifuged.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant

(acetonitrile layer) is transferred to a new tube containing a sorbent material (e.g., PSA -

primary secondary amine) and magnesium sulfate. This step removes interfering substances

like fatty acids and residual water. The tube is vortexed and centrifuged.

Analysis: The final, cleaned extract is analyzed by Gas Chromatography-Tandem Mass

Spectrometry (GC-MS/MS).[13] The GC separates Quinalphos from other compounds in

the extract, and the MS/MS provides sensitive and selective detection and quantification.[13]

Signaling Pathway and Mechanism of Action
Quinalphos, like other organophosphate insecticides, exerts its toxic effect by inhibiting the

enzyme acetylcholinesterase (AChE).[2][5][7] AChE is crucial for the proper functioning of the

nervous system.
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Caption: Inhibition of Acetylcholinesterase by Quinalphos.

Normally, acetylcholine (ACh) transmits a nerve signal and is then broken down by AChE.

Quinalphos binds to AChE, inactivating it. This leads to an accumulation of ACh in the synaptic

cleft, causing continuous stimulation of the postsynaptic receptors, resulting in paralysis and

death of the insect.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the analysis of Quinalphos residues in

an environmental sample.
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Caption: Workflow for Quinalphos Residue Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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